1-(3-chlorophenyl)-4-(3-methylbenzoyl)piperazine

• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-(3-methylphenyl)methanone
• InChI: InChI=1S/C18H19ClN2O/c1-14-4-2-5-15(12-14)18(22)21-10-8-20(9-11-21)17-7-3-6-16(19)13-17/h2-7,12-13H,8-11H2,1H3
• InChI Key: FGNZDKOOBGRJBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H19ClN2O
• Molecular Weight: 314.8 g/mol

Description

1-(3-Chlorophenyl)-4-(3-methylbenzoyl)piperazine is a chemical compound belonging to the class of piperazines, which are characterized by a six-membered ring containing two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-chlorophenyl)-4-(3-methylbenzoyl)piperazine typically involves the following steps:

• Formation of 1-(3-chlorophenyl)piperazine: This can be achieved by reacting 3-chlorophenylamine with piperazine under suitable conditions.

• Benzoylation: The resulting 1-(3-chlorophenyl)piperazine is then benzoylated using 3-methylbenzoyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions with optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Chlorophenyl)-4-(3-methylbenzoyl)piperazine can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives with different functional groups.

• Reduction: Reduction reactions can be employed to modify the compound's structure.

• Substitution: Substitution reactions can introduce new substituents at specific positions on the piperazine ring.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Various nucleophiles and electrophiles can be used to achieve substitution reactions.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound.

Scientific Research Applications

1-(3-Chlorophenyl)-4-(3-methylbenzoyl)piperazine has several scientific research applications:

• Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

• Biology: It can serve as a tool for studying biological processes and pathways.

• Medicine: Potential therapeutic applications include the development of new drugs for various diseases.

• Industry: The compound can be utilized in the production of materials and chemicals with specific properties.

Mechanism of Action

The mechanism by which 1-(3-chlorophenyl)-4-(3-methylbenzoyl)piperazine exerts its effects involves interactions with molecular targets and pathways. The compound may act as an agonist or antagonist at specific receptors, modulating biological responses. The exact molecular targets and pathways involved would depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

1-(3-Chlorophenyl)-4-(3-methylbenzoyl)piperazine can be compared with other similar compounds, such as:

• 1-(3-Chlorophenyl)piperazine: This compound lacks the benzoyl group and has different biological activities.

• 1-(3-Chlorophenyl)-4-(2-phenylethyl)piperazine: This compound has a phenylethyl group instead of a benzoyl group, leading to different properties and applications.

The uniqueness of this compound lies in its specific structural features and the resulting biological and chemical properties.